Cas no 140-31-8 (N-(2-Aminoethyl)piperazine)

N-(2-Aminoethyl)piperazine Properties

Names and Identifiers

• 2-(Piperazin-1-yl)ethanamine
• AEP
• 2-piperazin-1-ylethylamine
• 2-(1-Piperazino)ethylamine
• N-Aminoethylpiperazine
• N-(2-Aminoethyl)piperazine
• 1-(2-Aminoethyl)piperazine
• 2-piperazin-1-ylethanamine
• 1-Piperazineethanamine
• D.E.H. 39
• usafdo-46
• WLN: T6M DNTJ D2Z
• TIMTEC-BB SBB004229
• Aminoethylpiperazin
• AMINOETHYLPIPERAZINE
• LABOTEST-BB LTBB000498
• USAF do-46
• AKOS BBS-00004342
• 2-Piperazin-1-ylethylamine
• +Expand

• MDL： MFCD00005971
• InChIKey： IMUDHTPIFIBORV-UHFFFAOYSA-N
• Inchi： 1S/C6H15N3/c7-1-4-9-5-2-8-3-6-9/h8H,1-7H2
• SMILES： NCCN1CCNCC1
• BRN： 104363

Computed Properties

• Exact Mass: 129.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 129.127
• Heavy Atom Count: 9
• Complexity: 68.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.3A^2

Experimental Properties

• LogP: -0.18270
• PSA: 41.29000
• Refractive Index: n20/D 1.5(lit.)
• Water Partition Coefficient: dissolution
• Boiling Point: 222°C(lit.)
• Melting Point: -19°C(lit.)
• Vapor Pressure: 0.05 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Solubility: >1000g/l
• Color/Form: Colorless or yellowish transparent liquid.
• PH: 12 (100g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Flammable. Incompatible with acids, acid anhydrides, acid chlorides, strong oxidizing agents, chloroformates.
• Solubility: Soluble in water.
• Sensitiveness: Air Sensitive
• Density: 0.985 g/mL at 25 °C(lit.)

N-(2-Aminoethyl)piperazine Security Information

• Symbol: GHS05 GHS07
• RTECS：TK8050000
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R34; R43; R52/53
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2815 8/PG 3
• Hazard Statement： H302,H312,H314,H317,H412
• Warning Statement： P273,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.
• PackingGroup：III
• Risk Phrases： 21/22-34-43-52/53
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：2.1-10.5%(V)
• HazardClass：8

N-(2-Aminoethyl)piperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%